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Compound of Interest

Compound Name: Linalool-d6

Cat. No.: B12369189

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical reagents like Linalool-d6. While
specific safety data for deuterated compounds can be limited, the safety protocols for their non-
deuterated counterparts are generally applicable. Therefore, this guidance is based on the
established safety profile of Linalool.

Linalool-d6, a deuterated form of the naturally occurring monoterpene Linalool, is a
combustible liquid that can cause skin and serious eye irritation.[1] Proper handling and
disposal are crucial to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling Linalool-d6, a comprehensive approach to personal protection is essential.
The following PPE is recommended to prevent skin contact, inhalation of vapors, and eye
exposure.

1. Hand Protection:
o Gloves: Wear protective gloves. Immediately change gloves if they become contaminated.
2. Eye and Face Protection:

o Safety Glasses/Goggles: Use safety glasses with side shields or chemical safety goggles to
protect against splashes.
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Face Shield: In situations with a higher risk of splashing, a face shield should be worn in
addition to goggles.

. Skin and Body Protection:

Lab Coat: A standard lab coat should be worn to protect against incidental skin contact.

Protective Clothing: For larger quantities or in case of potential for significant exposure,
additional protective clothing may be necessary. Contaminated work clothing should not be
allowed out of the workplace.

. Respiratory Protection:

Ventilation: Handle Linalool-d6 in a well-ventilated area, preferably in a chemical fume
hood, to minimize the inhalation of vapors.[2][3]

Respirator: If ventilation is inadequate or in the event of a spill, a suitable respirator should
be worn. The specific type of respirator and filter cartridge should be selected based on the
potential airborne concentration.

Operational Plan for Handling Linalool-d6

A systematic approach to handling Linalool-d6 will ensure minimal risk.

1

2

. Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for Linalool.
Ensure all necessary PPE is readily available and in good condition.

Verify that the work area, particularly the chemical fume hood, is clean and functioning
correctly.

Keep away from heat, sparks, open flames, and hot surfaces.[4]

. Handling:

Work in a well-ventilated area, such as a chemical fume hood.
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e Avoid contact with skin, eyes, and clothing.[1]

e Do not breathe in vapors or mists.[1][2]

e Wash hands thoroughly after handling.[2][4]

o Keep the container tightly closed when not in use.[4]
3. Post-Handling:

o Clean the work area thoroughly.

o Properly remove and dispose of contaminated PPE.
e Wash hands and any exposed skin.

Disposal Plan

Proper disposal of Linalool-d6 and any contaminated materials is critical to prevent
environmental contamination and ensure compliance with regulations.

o Waste Container: Dispose of Linalool-d6 and any contaminated materials in a designated
and properly labeled hazardous waste container.

¢ Regulations: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[4]

¢ Drains: Do not allow the product to enter drains or waterways.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Linalool, which is expected to be very
similar for Linalool-d6.
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Property Value Reference(s)
Molecular Formula C10H180

Molecular Weight 154.25 g/mol [5]
Appearance Light yellow liquid [4]

- _ 199 °C/390.2 °F @ 760
Boiling Point [4]
mmHg
Flash Point 75°C /167 °F [4]

Autoignition Temperature

235 °C /455 °F

[4]

Solubility in Water

1.45 g/l (25°C)

[4]

Oral LD50 (Rat)

2,790 mg/kg

[3](5]

Dermal LD50 (Rabbit)

5,610 mg/kg

[3](5]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling Linalool-d6 in a

laboratory setting.
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Caption: Workflow for Safe Handling of Linalool-d6.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12369189?utm_src=pdf-body-img
https://www.benchchem.com/product/b12369189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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